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Compound of Interest

Compound Name:
(4-Benzyloxy-3,5-

dichlorophenyl)methanol

CAS No.: 536974-84-2

Cat. No.: B3353248

Get Quote

Executive Summary & Immediate Classification
Core Directive: (4-Benzyloxy-3,5-dichlorophenyl)methanol (CAS: 536974-87-5) is a

Halogenated Organic Compound.[1] Under no circumstances should this material be

discharged into municipal wastewater, sinks, or non-halogenated waste streams.

Primary Waste Stream: Halogenated Organic Waste (Solid or Liquid).[1][2][3][4]

Disposal Method: High-temperature incineration with flue gas scrubbing (to capture HCl).[1]

[2]

Immediate Action: Segregate from non-halogenated solvents (e.g., Acetone, Ethanol) to

prevent cross-contamination of waste streams, which significantly increases disposal costs

and safety risks.

Technical Analysis & Hazard Assessment
Structural Determinants of Disposal
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To dispose of a chemical safely, one must understand its reactivity and stability.

Halogen Content (Cl x2): The presence of two chlorine atoms on the phenyl ring classifies

this as a Halogenated waste.[2] Improper incineration of chlorinated aromatics without

adequate temperature (>1100°C) and residence time can lead to the formation of dioxins

and furans.

Benzyl Alcohol Moiety: This functional group is oxidizable.[1][2][5] While stable under normal

storage, it should not be mixed with strong oxidizing agents (e.g., Chromic acid,

Permanganates) in waste containers to avoid exothermic reactions.[1]

Lipophilicity: The benzyloxy group makes this molecule highly lipophilic and water-insoluble.

[1][2] Do not attempt to dilute with water for disposal.[1]

Risk Profile (GHS Classification derived from SAR)
Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1][2][6]

H319: Causes serious eye irritation.[1][2]

H411: Toxic to aquatic life with long-lasting effects (Common for chlorinated aromatics).[1]

[2]

Operational Disposal Protocols
Solid Waste (Pure Substance)[1]

Applicability: Expired stock, contaminated solids, or spill cleanup debris.[7]

Container: High-density polyethylene (HDPE) wide-mouth jar or amber glass jar with a

Teflon-lined cap.

Labeling: Must read "HAZARDOUS WASTE - SOLID, HALOGENATED ORGANIC."[1][2]

Protocol:
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Transfer the solid material into the container using a chemically resistant spatula (do not

generate dust).[2]

If the material is a fine powder, dampen slightly with a high-flashpoint solvent (e.g., mineral

oil) only if dust generation is a severe inhalation risk.[1]

Seal the container and apply the hazardous waste tag immediately.[1][2]

Liquid Waste (Solutions/Mother Liquor)[1]
Applicability: Reaction mixtures, HPLC waste, or dissolved stock.

Solvent Compatibility: Ensure the carrier solvent is compatible with the "Halogenated Waste"

carboy.[2]

Compatible: Dichloromethane (DCM), Chloroform, Ethyl Acetate.[1]

Incompatible: Strong acids, Oxidizers.[2]

Protocol:

Pour the solution into the designated Halogenated Solvent Waste carboy (Red can or

Safety Can).[2]

Crucial Step: Record the approximate concentration of (4-Benzyloxy-3,5-
dichlorophenyl)methanol on the waste log.[1] High concentrations of halogenated solids

can precipitate in waste drums, causing clogging at the incineration facility.

Contaminated Glassware & Rinsate[1]
Solubility Rule: This compound is insoluble in water.[1][2] Rinsing glassware with water is

ineffective and creates contaminated aqueous waste.[1][2]

Cleaning Protocol:

Triple Rinse: Rinse glassware 3x with a minimal amount of Acetone or Ethanol.[1][2]
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Collect Rinsate: Pour these rinses into the Halogenated Waste container (even if the

rinsing solvent itself is non-halogenated, it is now contaminated with a halogenated solid).

[2]

Final Wash: Only after the triple solvent rinse should the glassware be washed with soap

and water in the sink.[2]

Disposal Decision Logic (Workflow)
The following diagram illustrates the decision-making process for disposing of (4-Benzyloxy-
3,5-dichlorophenyl)methanol in various experimental states.
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Figure 1: Decision tree for the segregation and packaging of halogenated benzyl alcohol

derivatives.[1]

Regulatory Compliance & Waste Codes
While specific waste codes vary by jurisdiction (RCRA in US, EWC in EU), the following

classifications generally apply to this substance.

Regulatory Body Classification Code / Description

US EPA (RCRA) Characteristic Waste

D001 (if in flammable solvent) /

Toxic (Non-specific).[1] Note:

Not explicitly P- or U-listed, but

must be treated as hazardous

due to halogen content.[1]

EU (EWC) Hazardous Waste

07 01 03* (Organic

halogenated solvents, washing

liquids and mother liquors).[1]

DOT (Transport) Hazard Class

Class 9 (Environmentally

Hazardous Substance, Solid,

N.O.S.) if pure.[1] Class 3

(Flammable Liquid) if dissolved

in organic solvent.[1][2]

Emergency Procedures
Spill Cleanup
Do not use water. Water will cause the material to clump and spread without dissolving.[1][2]

Isolate: Evacuate the immediate area and post "Do Not Enter" signs.[1][2]

PPE: Wear nitrile gloves (double gloved recommended), lab coat, and safety goggles.[2] Use

a P95 dust mask if powder is loose.[1][2]

Contain:
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Solid Spill: Cover with wet paper towels (dampened with ethanol, not water) to prevent

dust, then scoop into a waste container.

Solution Spill: Absorb with vermiculite or sand.[1][2] Do not use combustible materials like

sawdust if the solvent is flammable.[1][2]

Disposal: Place all cleanup materials into the Solid Halogenated Waste container.

First Aid[1]
Skin Contact: Brush off loose particles before washing.[1][2] Wash skin thoroughly with soap

and water for 15 minutes.[2]

Eye Contact: Rinse cautiously with water for 15 minutes.[1][2] Remove contact lenses if

present.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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